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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417 Get Quote

An In-depth Technical Guide to Triisooctylamine (TIOA) and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triisooctylamine (TIOA), a tertiary

amine with significant applications in various scientific and industrial fields. This document will

delve into its chemical and physical properties, common synonyms including Alamine 330, its

applications with a focus on experimental protocols, and relevant safety information.

Introduction to Triisooctylamine
Triisooctylamine, with the CAS number 25549-16-0, is an organic compound classified as a

tertiary amine.[1] It is characterized by three isooctyl chains attached to a central nitrogen

atom. This structure imparts significant hydrophobic properties, making it an effective surfactant

and phase transfer catalyst.[1] TIOA is a colorless to pale yellow liquid with good thermal

stability.[1] It is widely recognized for its utility in solvent extraction processes, particularly in

hydrometallurgy for the separation and purification of metals.[1]

Synonyms and Chemical Identifiers
Triisooctylamine is known by several synonyms and trade names in the chemical industry and

research. Understanding these is crucial for identifying this compound in literature and

commercial products.
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Common synonyms include:

TIOA[2]

Alamine 330[2]

Adogen 381[1][2]

Hostarex 324[2]

Tris(6-methylheptyl)amine[3]

Isooctanamine, N,N-diisooctyl-[1][3]

Physicochemical Properties
A summary of the key physical and chemical properties of Triisooctylamine is presented in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C24H51N [1][2]

Molecular Weight 353.67 g/mol [2][4][5]

CAS Number 25549-16-0 [1][2][4]

Appearance Colorless to pale yellow liquid [1]

Density 0.816 g/mL at 25 °C [2][4]

Boiling Point >204 °C [2]

Melting Point -34 °C [6]

Refractive Index n20/D 1.4501 [2][4]

Vapor Density >1 (vs air) [2][4]

Solubility in Water <1 g/L [2]

Flash Point >230 °F [2][6]

Storage Temperature Store below +30°C [2][6]

Applications in Research and Development
Triisooctylamine's unique properties make it a valuable reagent in several research and

industrial applications.

Solvent Extraction in Hydrometallurgy
A primary application of TIOA is in solvent extraction, a technique used to separate and purify

metals from aqueous solutions. Its high affinity for certain metal-anion complexes in acidic

media allows for selective extraction into an organic phase.

Examples of metal extraction include:

Uranium: TIOA is used for the determination of uranium isotopes in environmental samples

and for the extraction of uranium from sulfuric acid leaches of ores.[2][7]
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Platinum Group Metals: It has been employed in the extraction of Palladium (II), Rhodium

(III), Iridium (III), Gold (III), and Platinum (IV) from hydrochloric and hydrobromic acid

solutions.[2]

Other Metals: TIOA has also been utilized in the separation of Cadmium (II) and Chromium

(VI).[8][9]

Pharmaceutical and Biocatalysis Applications
In the pharmaceutical industry, triisooctylamine is used as a solubilizing agent for drugs and

as a stabilizing agent for proteins.[2] Furthermore, combinations of triisooctylamine with its

hydrochloride can function as buffers in organic media for biocatalysis, controlling the pH of an

adjacent aqueous phase.[9]

Experimental Protocols
This section provides a detailed methodology for a typical solvent extraction experiment using

a tertiary amine like Triisooctylamine (or a similar extractant like Alamine 336, which is often

used as a proxy in literature for TIOA). The following protocol is a generalized procedure for the

extraction of a metal ion from an acidic aqueous solution.

General Solvent Extraction Protocol for Metal Recovery
Objective: To extract a target metal ion from an acidic aqueous solution into an organic phase

containing Triisooctylamine.

Materials:

Aqueous Phase (Feed Solution): A solution containing the target metal salt (e.g., uranyl

sulfate) dissolved in a specific concentration of acid (e.g., sulfuric acid).

Organic Phase (Solvent): Triisooctylamine (e.g., 0.05 M) dissolved in a suitable organic

diluent (e.g., kerosene).

Stripping Solution: An appropriate aqueous solution to recover the metal from the loaded

organic phase (e.g., 0.5 M (NH4)2CO3 for uranium).[10]

Separatory funnels
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Mechanical shaker

pH meter

Analytical instrumentation for metal concentration determination (e.g., ICP-MS, UV-Vis

Spectrophotometer).

Methodology:

1. Preparation of Solutions:

Prepare the aqueous feed solution by dissolving the metal salt in deionized water and
adjusting the acidity to the desired level with the chosen acid.
Prepare the organic solvent by dissolving the required amount of Triisooctylamine in the
organic diluent.

2. Extraction Step:

Place equal volumes of the aqueous feed solution and the organic solvent into a separatory
funnel (e.g., 20 mL of each, for an organic to aqueous phase ratio (O/A) of 1:1).
Shake the funnel vigorously for a predetermined time (e.g., 5-10 minutes) to ensure thorough
mixing and allow for the mass transfer of the metal complex. The kinetics of extraction are
often rapid.
Allow the phases to separate. The denser phase (usually aqueous) will settle at the bottom.
Carefully separate the two phases. The organic phase is now "loaded" with the metal, and
the aqueous phase is the "raffinate".
Analyze the raffinate for the concentration of the metal ion to determine the extraction
efficiency.

3. Stripping Step:

Take the loaded organic phase and mix it with the stripping solution in a new separatory
funnel at a specific O/A ratio.
Shake the funnel for a sufficient time to allow the metal to be transferred back into the
aqueous phase.
Allow the phases to separate and collect the aqueous stripping solution, which now contains
the purified and concentrated metal.
The "barren" organic solvent can potentially be recycled for further extraction cycles.
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4. Analysis:

Determine the metal concentration in the initial feed solution, the raffinate, and the stripping
solution.
Calculate the extraction efficiency (%) and the stripping efficiency (%).

Visualization of the Solvent Extraction Process
The following diagram illustrates the logical workflow of a typical solvent extraction and

stripping process using an amine-based extractant like Triisooctylamine.
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Caption: Workflow of a metal solvent extraction and stripping process.

Safety Information
Triisooctylamine is a chemical that requires careful handling. It is classified as harmful if

swallowed and causes skin and serious eye irritation.[7][11] It may also cause respiratory

irritation.[6][11] The compound is toxic to aquatic life with long-lasting effects.[11] When

handling Triisooctylamine, it is essential to use appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated area.

[11]

Conclusion
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Triisooctylamine, also known by trade names such as Alamine 330, is a versatile tertiary

amine with significant utility in chemical research and industry. Its primary application lies in

solvent extraction for the separation and purification of metals, but it also finds use in

pharmaceutical and biocatalysis contexts. A thorough understanding of its properties, handling

requirements, and experimental applications is crucial for its effective and safe use by

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. Triisooctylamine | 25549-16-0 [chemicalbook.com]

3. 6,6',6''-Trimethyltriheptylamine | C24H51N | CID 75991 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Triisooctylamine technical grade 25549-16-0 [sigmaaldrich.com]

5. scbt.com [scbt.com]

6. Trioctylamine - Wikipedia [en.wikipedia.org]

7. Triisooctylamine technical grade 25549-16-0 [sigmaaldrich.com]

8. 三异辛胺 technical grade | Sigma-Aldrich [sigmaaldrich.com]

9. bocsci.com [bocsci.com]

10. The solvent extraction and stripping process using Alamine 336 with a case study of
uranium - PubMed [pubmed.ncbi.nlm.nih.gov]

11. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Synonyms for Triisooctylamine like TIOA and Alamine
330]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422417#synonyms-for-triisooctylamine-like-tioa-
and-alamine-330]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/product/b3422417?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/25549-16-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416878.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triisooctylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Triisooctylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/261491
https://www.scbt.com/p/triisooctylamine-25549-16-0
https://en.wikipedia.org/wiki/Trioctylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/261491
https://www.sigmaaldrich.com/HK/zh/product/aldrich/261491
https://www.bocsci.com/product/triisooctylamine-cas-25549-16-0-311110.html
https://pubmed.ncbi.nlm.nih.gov/40189686/
https://pubmed.ncbi.nlm.nih.gov/40189686/
https://www.chemicalbook.com/msds/triisooctylamine.pdf
https://www.benchchem.com/product/b3422417#synonyms-for-triisooctylamine-like-tioa-and-alamine-330
https://www.benchchem.com/product/b3422417#synonyms-for-triisooctylamine-like-tioa-and-alamine-330
https://www.benchchem.com/product/b3422417#synonyms-for-triisooctylamine-like-tioa-and-alamine-330
https://www.benchchem.com/product/b3422417#synonyms-for-triisooctylamine-like-tioa-and-alamine-330
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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